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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

Extensive research has revealed that SOLVENT RED 195 is an industrial solvent dye primarily

used for coloring plastics, resins, and fibers. There is no scientific literature or evidence to

support its application in biological research, specifically for visualizing endocytic pathways. Its

chemical properties, such as solubility in organic solvents and high heat stability, are tailored

for industrial applications and are not compatible with live cell imaging or aqueous biological

systems.

Key Characteristics of SOLVENT RED 195:
Industrial Applications: SOLVENT RED 195 is commercially known by various names including

Transparent Red 2B, Thermoplast Red 454, and Sandoplast Red BB.[1][2] Its primary function

is to impart a bluish-red color to a variety of plastics such as polystyrene (PS), acrylonitrile

butadiene styrene (ABS), and polyethylene terephthalate (PET).[1][2][3]

Physical and Chemical Properties: The dye exhibits high thermal stability, with a melting point

of approximately 216°C and heat resistance in polystyrene up to 300°C.[1][4] It is soluble in

various organic solvents like acetone, butyl acetate, and methylbenzene, but its water solubility

is extremely low, making it unsuitable for introduction into cellular environments.[1][4]
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Established Methods for Visualizing Endocytic
Pathways:
For researchers interested in visualizing endocytic pathways, a variety of well-established

fluorescent probes and methods are available. These techniques utilize molecules that are

readily taken up by cells through endocytosis and can be tracked using fluorescence

microscopy.

Fluid-Phase Endocytosis Probes: Fluorescently labeled dextrans and Lucifer yellow are

commonly used to label endocytic vesicles.[5] These probes are internalized by cells through

fluid-phase endocytosis, also known as pinocytosis.[5]

Receptor-Mediated Endocytosis Probes: This pathway can be visualized using fluorescently

labeled ligands that bind to specific cell surface receptors, such as FITC-labeled transferrin for

the transferrin receptor.[5]

pH-Sensitive Dyes: Probes like pHrodo™ dyes are designed to fluoresce only in the acidic

environment of endosomes and lysosomes, allowing for the specific tracking of cargo

progression through the endocytic pathway.[6][7]

Live-Cell Imaging Probes: A variety of commercially available dyes, such as LysoTracker™ and

BioTracker™ probes, are available for real-time visualization of endocytic compartments in

living cells.[8]

Experimental Workflow for a Generic Endocytosis
Assay:
The following diagram illustrates a general workflow for a typical endocytosis experiment using

a suitable fluorescent probe.
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Caption: General workflow for a live-cell endocytosis imaging experiment.

Clathrin-Mediated Endocytosis Pathway:
A major route for cellular uptake is clathrin-mediated endocytosis. This process involves the

assembly of a clathrin coat on the plasma membrane, leading to the formation of an

invaginated pit that eventually pinches off to form a vesicle.
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Caption: Key steps of the clathrin-mediated endocytosis pathway.
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In conclusion, SOLVENT RED 195 is not a viable tool for biological imaging. Researchers

should utilize established and validated fluorescent probes for the accurate and reliable

visualization of endocytic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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